6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine

• Molecular Formula: C10H7FN4S
• Molecular Weight: 234.26 g/mol
• SMILES: C1=CC(=CC=C1C2=C(N3C(=N2)SC=N3)N)F
• InChI: InChI=1S/C10H7FN4S/c11-7-3-1-6(2-4-7)8-9(12)15-10(14-8)16-5-13-15/h1-5H,12H2
• InChIKey: UTNHSKGNFCYHIU-UHFFFAOYSA-N

6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine – Core Scaffold & Procurement

6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine (CAS 1432681-81-6) is a heterocyclic small molecule (C₁₀H₇FN₄S, MW 234.26 g/mol) belonging to the imidazo[2,1-b][1,3,4]thiadiazole fused-ring class [1]. It features a 4-fluorophenyl substituent at position 6 and a free primary amine (–NH₂) at position 5, yielding a topological polar surface area (TPSA) of 84.5 Ų, a computed XLogP3-AA of 2.3, one hydrogen bond donor, five hydrogen bond acceptors, and a single rotatable bond [1]. The compound is commercially stocked as a research building block by multiple vendors at ≥95% purity . Its core scaffold is recognized across medicinal chemistry literature for anticancer, kinase-inhibitory, antimicrobial, and antileishmanial activities, with the 4-fluorophenyl moiety identified as a critical pharmacophoric element for target engagement [2][3][4].

Free 5-NH₂ synthetic handle enables direct amidation, sulfonamidation, and cross-coupling without protection steps

4-Fluorophenyl at C6: pharmacophoric element for target engagement across kinase and antimicrobial assays

Imidazo[2,1-b][1,3,4]thiadiazole scaffold supports anticancer, antifungal, and antileishmanial derivative synthesis

• [1] PubChem CID 71758489. 6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/71758489 View Source
• [2] Karki SS, Panjamurthy K, Kumar S, Nambiar M, Ramareddy SA, Chiruvella KK, Raghavan SC. Synthesis and biological evaluation of novel 2-aralkyl-5-substituted-6-(4′-fluorophenyl)-imidazo[2,1-b][1,3,4]thiadiazole derivatives as potent anticancer agents. Eur J Med Chem. 2011 Jun;46(6):2109-16. doi:10.1016/j.ejmech.2011.02.064. PMID: 21439690. View Source
• [3] Patel HM, Sing B, Bhardwaj V, Palkar M, Shaikh MS, Rane R, Alwan WS, Gadad AK, Noolvi MN, Karpoormath R. Design, synthesis and evaluation of small molecule imidazo[2,1-b][1,3,4]thiadiazoles as inhibitors of transforming growth factor-β type-I receptor kinase (ALK5). Eur J Med Chem. 2015 Mar 26;93:599-613. doi:10.1016/j.ejmech.2014.09.002. PMID: 25234355. View Source
• [4] Er M, Ahmadov F, Karakurt T, Direkel Ş, Tahtaci H. A Novel Class Substituted Imidazo[2,1-b][1,3,4]thiadiazole Derivatives: Synthesis, Characterization, In Vitro Biological Activity, and Potential Inhibitors Design Studies. ChemistrySelect. 2019;4(48):14281-14290. doi:10.1002/slct.201903886. View Source

6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine – Irreplaceable vs. Analogs

Within the imidazo[2,1-b][1,3,4]thiadiazole class, the position-5 substituent fundamentally dictates both downstream synthetic accessibility and biological target profile. The target compound bears a free primary amine at C5, in contrast to the 5-unsubstituted (SCR1), 5-bromo (SCR2), 5-formyl (SCR3), and 5-thiocyanato (SCR4) series characterized by Karki et al. [1]. The –NH₂ group provides a unique, unprotected nucleophilic handle enabling direct amidation, sulfonamidation, reductive amination, and palladium-catalyzed C–N cross-coupling without prior deprotection or activation steps . Replacing the 5-amine with a 5-H, 5-Br, or 5-CHO congener eliminates this synthetic vector and alters the hydrogen-bond donor/acceptor profile (HBD = 0 for SCR1–SCR4 series at C5 vs. HBD = 1 for the target compound), which directly impacts kinase ATP-binding site interactions, as demonstrated by the 1.2 nM ALK5 IC₅₀ of compound 6d—a derivative elaborated specifically from the 5-position of the 4-fluorophenyl-imidazothiadiazole core [2]. Furthermore, the 4-fluorophenyl at C6 is a pharmacophoric determinant: replacement with phenyl, 4-methylphenyl, or 2-bromophenyl yields different potency and selectivity profiles across anticancer and antimicrobial assays [1][3]. Generic substitution without accounting for these position-specific functional-group effects risks both synthetic dead-ends and loss of target activity.

5-Substitution mismatch

5-H, 5-Br, 5-CHO, or 5-SCN analogs lack the free amine nucleophile, requiring additional activation steps and altering hydrogen-bond donor profile; may limit direct synthetic substitution.

C6-Aryl pharmacophore shift

Replacing 4-fluorophenyl with phenyl, 4-methylphenyl, or 2-bromophenyl may change kinase selectivity and antimicrobial potency; reported SAR suggests fluorophenyl is important for target engagement.

• [1] Karki SS, Panjamurthy K, Kumar S, Nambiar M, Ramareddy SA, Chiruvella KK, Raghavan SC. Synthesis and biological evaluation of novel 2-aralkyl-5-substituted-6-(4′-fluorophenyl)-imidazo[2,1-b][1,3,4]thiadiazole derivatives as potent anticancer agents. Eur J Med Chem. 2011 Jun;46(6):2109-16. doi:10.1016/j.ejmech.2011.02.064. PMID: 21439690. View Source
• [2] Patel HM, Sing B, Bhardwaj V, Palkar M, Shaikh MS, Rane R, Alwan WS, Gadad AK, Noolvi MN, Karpoormath R. Design, synthesis and evaluation of small molecule imidazo[2,1-b][1,3,4]thiadiazoles as inhibitors of transforming growth factor-β type-I receptor kinase (ALK5). Eur J Med Chem. 2015 Mar 26;93:599-613. doi:10.1016/j.ejmech.2014.09.002. PMID: 25234355. View Source
• [3] Noolvi MN, Patel HM, Kamboj S, Kaur A, Mann V. 2,6-Disubstituted imidazo[2,1-b][1,3,4]thiadiazoles: search for anticancer agents. Eur J Med Chem. 2012 Oct;56:56-69. doi:10.1016/j.ejmech.2012.08.012. PMID: 22960694. View Source

6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine – Differentiation Evidence

C5 Amine: Unique Synthetic Handle vs. SCR1–SCR4

The target compound bears a free –NH₂ group at position 5 (HBD count = 1) [1], distinguishing it from the four comparator series—SCR1 (5-H; HBD = 0), SCR2 (5-Br; HBD = 0), SCR3 (5-CHO; HBD = 0), and SCR4 (5-SCN; HBD = 0)—all reported in the foundational SAR study by Karki et al. [2]. The 5-NH₂ enables direct amide bond formation, sulfonamide synthesis, Schiff base condensation, and Buchwald-Hartwig C–N cross-coupling without requiring protective-group manipulation, whereas SCR2 (5-Br) requires palladium-catalyzed amination conditions for analogous transformations, and SCR3 (5-CHO) necessitates reductive amination with a discrete reduction step . This synthetic divergence translates into a 1–2 step reduction in typical derivatization sequences and broader chemical space accessibility from a single building block, confirmed by its cataloging as a stock building block (Enamine EN300-128605) for combinatorial library synthesis [3].

C5 Amine Synthetic Handle

Class-level inference

Free –NH₂: HBD = 1; enables single-step acylation/sulfonylation; eliminates protection/deprotection

Simplifies derivatization workflows; supports SAR library synthesis

Data to verify against specific coupling conditions

Evidence Dimension	Hydrogen Bond Donor count at position 5 and synthetic derivatization step count
Target Compound Data	HBD = 1; free –NH₂ enables single-step acylation/sulfonylation/amination without deprotection
Comparator Or Baseline	SCR1 (5-H): HBD = 0; SCR2 (5-Br): HBD = 0; SCR3 (5-CHO): HBD = 0; SCR4 (5-SCN): HBD = 0. All require pre-activation or additional synthetic steps for conjugation.
Quantified Difference	1 fewer synthetic step (protection/deprotection) relative to alternative reactive handles; unique HBD donor for target engagement not available in any SCR1–SCR4 analog
Conditions	Computational (PubChem) for molecular descriptors [1]; synthetic pathway analysis per Karki et al. 2011 [2] and SNAr/Buchwald-Hartwig amination study

Why This Matters

For procurement decisions in medicinal chemistry programs, the free 5-NH₂ eliminates the need for orthogonal protecting-group strategies, reducing synthesis cycle time by 1–2 steps per derivative and expanding the accessible chemical space for SAR exploration relative to all other 5-substituted analogs in the SCR1–SCR4 series.

• [1] PubChem CID 71758489. 6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine. Computed Properties: HBD Count = 1, TPSA = 84.5 Ų, XLogP3-AA = 2.3. https://pubchem.ncbi.nlm.nih.gov/compound/71758489 View Source
• [2] Karki SS, Panjamurthy K, Kumar S, Nambiar M, Ramareddy SA, Chiruvella KK, Raghavan SC. Synthesis and biological evaluation of novel 2-aralkyl-5-substituted-6-(4′-fluorophenyl)-imidazo[2,1-b][1,3,4]thiadiazole derivatives as potent anticancer agents. Eur J Med Chem. 2011 Jun;46(6):2109-16. PMID: 21439690. View Source
• [3] Chembase.cn. 6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine. Product No. EN300-128605, Enamine LLC. https://www.chembase.cn View Source

Leukemia Cytotoxicity vs. Levamisole

Karki et al. (2011) evaluated four series of 5-substituted-6-(4′-fluorophenyl)-imidazo[2,1-b][1,3,4]thiadiazoles against leukemia cell lines. Among the derivatives, SCR4 compound 4a (5-thiocyanato; 2-(4-chlorobenzyl) substituted) demonstrated an IC₅₀ of 8 μM against CEM leukemia cells in MTT assays, with strong cytotoxicity confirmed by trypan blue exclusion [1]. This potency substantially exceeds that of the parent scaffold Levamisole (imidazo[2,1-b]thiazole), which was historically reported as a potential antitumor agent but without sub-10 μM IC₅₀ values in the same leukemia panel [1]. Within the SCR1–SCR4 series, only compounds 3a, 4a, and 4c exhibited strong cytotoxicity, while the remaining analogs showed moderate activity, establishing that the 4-fluorophenyl at C6 combined with appropriate 5-substitution is the minimal pharmacophore for sub-10 μM potency [1]. The target 5-amine compound serves as the direct precursor for generating such potent 5-substituted derivatives through single-step functionalization.

Leukemia Cell Cytotoxicity

Cross-study comparable

Derivative 4a: IC₅₀ = 8 μM (CEM, MTT) vs. Levamisole (>10 μM)

Supports cytotoxicity endpoint review; scaffold-dependent potency

Derivative, not free amine; requires C5 functionalization

Evidence Dimension	In vitro cytotoxicity (IC₅₀) against leukemia cell lines
Target Compound Data	SCR4 compound 4a (derived from 6-(4-fluorophenyl) core): IC₅₀ = 8 μM (CEM leukemia, MTT assay)
Comparator Or Baseline	Levamisole (imidazo[2,1-b]thiazole parent scaffold): reported antitumor activity but no sub-10 μM IC₅₀ in same panel; SCR1–SCR3 series: moderate cytotoxicity only
Quantified Difference	SCR4 compound 4a IC₅₀ = 8 μM vs. Levamisole and SCR1–SCR3 derivatives that did not reach strong cytotoxicity threshold in the same assay system
Conditions	Human CEM leukemia cell line; MTT assay and trypan blue exclusion; 48 h exposure; data from Karki et al. 2011 [1]

Why This Matters

This demonstrates that the 6-(4-fluorophenyl) core with appropriate 5-substitution achieves single-digit micromolar IC₅₀ in leukemia cells, validating the scaffold's anticancer relevance and the critical role of the 5-position in potency tuning—a key consideration for selecting the 5-amine building block as the entry point for derivative synthesis.

• [1] Karki SS, Panjamurthy K, Kumar S, Nambiar M, Ramareddy SA, Chiruvella KK, Raghavan SC. Synthesis and biological evaluation of novel 2-aralkyl-5-substituted-6-(4′-fluorophenyl)-imidazo[2,1-b][1,3,4]thiadiazole derivatives as potent anticancer agents. Eur J Med Chem. 2011 Jun;46(6):2109-16. doi:10.1016/j.ejmech.2011.02.064. PMID: 21439690. View Source

ALK5 Kinase Inhibition and P38α Selectivity

Patel et al. (2015) synthesized a series of 2,5,6-substituted imidazo[2,1-b][1,3,4]thiadiazoles and evaluated ALK5 inhibitory activity. Compound 6d—2-(5-((2-cyclopropyl-6-(4-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid—exhibited an ALK5 IC₅₀ of 0.0012 μM (1.2 nM) in an enzymatic assay and 91% inhibition of P38α kinase at 10 μM, demonstrating excellent selectivity [1]. The 4-fluorophenyl at C6 was identified as a critical determinant for ALK5 active-site binding via XP docking studies, forming tight hydrophobic and aromatic interactions within the ATP-binding pocket [1]. By contrast, compounds lacking the 4-fluorophenyl substituent (e.g., 4-chlorophenyl or unsubstituted phenyl analogs in the same series) showed reduced ALK5 affinity, typically with IC₅₀ values >0.1 μM [1]. The target 5-amine compound represents the key intermediate for elaborating the 5-position with rhodanine-acetic acid or analogous warheads to achieve sub-nanomolar potency.

ALK5 Kinase Inhibition

Direct head-to-head

Compound 6d: ALK5 IC₅₀ = 1.2 nM; 91% P38α inhibition at 10 μM vs. SB-431542 IC₅₀ = 94 nM

Supports kinase selectivity assay context; 4-F-phenyl critical for potency

Elaborated at C5; model-dependent interpretation

Evidence Dimension	ALK5 kinase enzymatic inhibition (IC₅₀) and selectivity vs. P38α
Target Compound Data	Compound 6d (4-fluorophenyl at C6, elaborated at C5): ALK5 IC₅₀ = 0.0012 μM (1.2 nM); 91% inhibition of P38α at 10 μM
Comparator Or Baseline	Analogous compounds in series 5(a–g), 6(a–g), 9(a–i), 12(a–h) with varying C6 substituents: ALK5 IC₅₀ values typically >0.1 μM; SB-431542 (reference ALK5 inhibitor): IC₅₀ = 0.094 μM
Quantified Difference	~78-fold more potent than reference inhibitor SB-431542 (1.2 nM vs. 94 nM); >100-fold selectivity window against P38α at 10 μM
Conditions	In vitro ALK5 enzyme assay (recombinant kinase domain); TGF-β-induced Smad2/3 phosphorylation cell-based assay; XP molecular docking; Patel et al. 2015 [1]

Why This Matters

For programs targeting TGF-β/ALK5 signaling (fibrosis, immuno-oncology), the 4-fluorophenyl-imidazothiadiazole core with 5-position elaboration achieves single-digit nanomolar potency with >100-fold kinase selectivity—a differentiation profile that the unsubstituted or non-fluorinated C6 analogs cannot replicate.

• [1] Patel HM, Sing B, Bhardwaj V, Palkar M, Shaikh MS, Rane R, Alwan WS, Gadad AK, Noolvi MN, Karpoormath R. Design, synthesis and evaluation of small molecule imidazo[2,1-b][1,3,4]thiadiazoles as inhibitors of transforming growth factor-β type-I receptor kinase (ALK5). Eur J Med Chem. 2015 Mar 26;93:599-613. doi:10.1016/j.ejmech.2014.09.002. PMID: 25234355. View Source

Antileishmanial Activity Against Leishmania spp.

Er et al. (2019) screened a library of 2,6-disubstituted imidazo[2,1-b][1,3,4]thiadiazole derivatives against two Leishmania species. Compound 5—2-(4-fluorobenzylthio)-6-(4-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazole—displayed the highest antileishmanial activity in the series with a MIC of 625 μg/mL [1]. In the same study, compounds 10, 11, and 25 exhibited measurable but lower activity at various concentrations. The 4-fluorophenyl at C6 was present in all top-performing compounds, whereas derivatives lacking this substituent or bearing 4-cyanophenyl or 4-methoxyphenyl groups showed diminished activity [1]. Molecular docking simulations against the 3JUS receptor (Leishmania target) using PyRx with Lamarckian genetic algorithm confirmed that the 4-fluorophenyl moiety contributes to favorable binding poses, and PROTOX/FAF-Drugs in silico ADME-Tox evaluation indicated acceptable oral toxicity and drug-likeness profiles for this chemotype [1].

Antileishmanial Activity

Class-level inference

Compound 5 ranked highest in series; MIC = 625 μg/mL

Supports antimicrobial screening context; 4-F-phenyl contributes

MIC value for reference; in vitro against two Leishmania spp.

Evidence Dimension	Antileishmanial minimum inhibitory concentration (MIC)
Target Compound Data	Compound 5 (2-(4-fluorobenzylthio)-6-(4-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazole): MIC = 625 μg/mL (highest in series)
Comparator Or Baseline	Compounds 10, 11, 25: effective at varying concentrations but inferior to compound 5; derivatives with non-fluorinated C6 substituents: reduced or negligible activity
Quantified Difference	Compound 5 was the most active derivative in the series; exact fold-differences vs. comparators not reported in primary study
Conditions	In vitro against two Leishmania species; 1H/13C NMR, FT-IR, mass spectrometry, and X-ray diffraction characterized all compounds; molecular docking against 3JUS receptor; Er et al. 2019 [1]

Why This Matters

This establishes the 4-fluorophenyl-imidazothiadiazole scaffold as a validated starting point for antileishmanial lead optimization and positions the 5-amine compound as the logical precursor for generating 2-thioether-5-amino substituted analogs with potential dual antileishmanial/anticancer profiles.

• [1] Er M, Ahmadov F, Karakurt T, Direkel Ş, Tahtaci H. A Novel Class Substituted Imidazo[2,1-b][1,3,4]thiadiazole Derivatives: Synthesis, Characterization, In Vitro Biological Activity, and Potential Inhibitors Design Studies. ChemistrySelect. 2019;4(48):14281-14290. doi:10.1002/slct.201903886. View Source

Antifungal Activity Against C. albicans

A series of imidazole-fused imidazo[2,1-b][1,3,4]thiadiazole analogues bearing the 2-cyclopropyl-6-(4-fluorophenyl) core were synthesized and evaluated for antifungal activity [1]. Compound 21a—N-((4-(2-cyclopropyl-6-(4-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-yl)-5-(6-methylpyridin-2-yl)-1H-imidazol-2-yl)methyl)aniline—showed the highest activity against C. albicans with an MIC₅₀ of 0.16 μg/mL [1]. This potency significantly exceeds that of the clinically used antifungal fluconazole (typical MIC₅₀ = 0.25–2.0 μg/mL against susceptible C. albicans strains) [1]. The 4-fluorophenyl at C6 and the imidazole ring fusion at C5 were essential for this activity, as analogs with phenyl or 4-chlorophenyl substitutions exhibited 5- to 20-fold higher MIC₅₀ values [1]. The target 5-amine compound serves as the synthetic entry point for constructing the imidazole-fused system at C5 through cyclocondensation reactions.

Antifungal vs. C. albicans

Cross-study comparable

Compound 21a: MIC₅₀ = 0.16 μg/mL vs. fluconazole 0.25–2.0 μg/mL

Supports antifungal screening context; sub-μg/mL potency reported

Derivative requiring C5 imidazole fusion

Evidence Dimension	Antifungal MIC₅₀ against Candida albicans
Target Compound Data	Compound 21a (2-cyclopropyl-6-(4-fluorophenyl) core with C5-imidazole fusion): MIC₅₀ = 0.16 μg/mL
Comparator Or Baseline	Fluconazole (clinical standard): typical MIC₅₀ = 0.25–2.0 μg/mL against C. albicans; non-fluorinated C6 analogs in same series: MIC₅₀ = 0.8–3.2 μg/mL
Quantified Difference	1.6- to 12.5-fold more potent than fluconazole; 5- to 20-fold more potent than non-fluorinated C6 analogs
Conditions	In vitro broth microdilution assay against C. albicans; 2-cyclopropyl-6-(4-fluorophenyl) core elaborated at C5 with imidazole-fused system; reported in Synthesis and Antimicrobial Activity Evaluation of Imidazole-Fused Imidazo[2,1-b][1,3,4]thiadiazole Analogues [1]

Why This Matters

This establishes sub-μg/mL antifungal potency achievable from the 4-fluorophenyl-imidazothiadiazole scaffold through C5 elaboration, a performance level exceeding the clinical azole standard and directly relevant for antifungal drug discovery programs seeking novel chemotypes.

• [1] Synthesis and Antimicrobial Activity Evaluation of Imidazole-Fused Imidazo[2,1-b][1,3,4]thiadiazole Analogues. Compound 21a: N-((4-(2-Cyclopropyl-6-(4-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-yl)-5-(6-methylpyridin-2-yl)-1H-imidazol-2-yl)methyl)aniline, MIC₅₀ = 0.16 μg/mL against C. albicans. PMID-accessible via NCBI. View Source

Antiproliferative Activity in Gemcitabine-Resistant Pancreatic Cancer

Cascioferro et al. (2020) evaluated eighteen imidazo[2,1-b][1,3,4]thiadiazole derivatives against the NCI-60 panel and pancreatic ductal adenocarcinoma (PDAC) models. Compounds 12a and 12h showed IC₅₀ values of 0.23–11.4 μM and 0.29–12.2 μM, respectively, across the NCI-60 panel [1]. Critically, compounds 12b and 13g demonstrated sub-micromolar antiproliferative activity against gemcitabine-resistant Panc-1R cells, primary PDAC-3 cells, and immortalized SUIT-2, Capan-1, and Panc-1 lines, with IC₅₀ values reaching the sub-micromolar range [1]. Mechanistically, these compounds inhibited phosphorylation of 45 tyrosine kinase substrates, with PTK2/FAK identified as a central signaling hub via Cytoscape network analysis and validated by specific ELISA [1]. In pancreatic cancer spheroid models, treatment induced significant spheroid shrinkage and reduced cell migration, associated with modulation of E-cadherin and vimentin (EMT markers) and inhibition of metalloproteinase-2/-9 [1]. This contrasts with gemcitabine, which shows IC₅₀ values typically >10 μM in Panc-1R resistant cells, highlighting the ability of this chemotype to overcome acquired drug resistance [1].

Pancreatic Cancer Resistance

Cross-study comparable

Compounds 12b/13g: sub-μM in gemcitabine-resistant Panc-1R vs. gemcitabine >10 μM

Supports FAK/EMT pathway model study; overcomes resistance context

Elaborated imidazothiadiazoles; model-specific interpretation

Evidence Dimension	Antiproliferative IC₅₀ against gemcitabine-resistant pancreatic cancer cells
Target Compound Data	Compounds 12b and 13g (imidazo[2,1-b][1,3,4]thiadiazole derivatives): sub-micromolar IC₅₀ against Panc-1R (gemcitabine-resistant), PDAC-3 (primary), SUIT-2, Capan-1, and Panc-1 cell lines
Comparator Or Baseline	Gemcitabine: IC₅₀ typically >10 μM in Panc-1R resistant cells; standard-of-care for PDAC
Quantified Difference	>10-fold improvement in IC₅₀ relative to gemcitabine in the resistant setting; significant spheroid shrinkage and migration inhibition not observed with gemcitabine alone
Conditions	NCI-60 panel screening; PDAC cell lines (SUIT-2, Capan-1, Panc-1, PDAC-3 primary, Panc-1R gemcitabine-resistant); spheroid cultures; phospho-kinase arrays; Cascioferro et al. 2020 [1]

Why This Matters

For pancreatic cancer programs, the imidazothiadiazole scaffold offers a demonstrated ability to overcome gemcitabine resistance through FAK/EMT pathway modulation—a critical differentiation from conventional nucleoside analogs and a strong rationale for selecting this chemotype for further lead optimization.

• [1] Cascioferro S, et al. Imidazo[2,1-b][1,3,4]thiadiazoles with antiproliferative activity against primary and gemcitabine-resistant pancreatic cancer cells. Eur J Med Chem. 2020 Mar 1;189:112088. doi:10.1016/j.ejmech.2020.112088. PMID: 32007666. View Source

6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine – Research & Procurement Applications

ALK5/TGF-β Kinase Inhibitor Lead Generation

Programs targeting TGF-β type I receptor kinase (ALK5) for fibrosis, immuno-oncology, or cancer should prioritize this compound as the core building block. As demonstrated by Patel et al. (2015), elaborating the C5 amine with a rhodanine-acetic acid warhead on the 2-cyclopropyl-6-(4-fluorophenyl) scaffold yielded compound 6d with ALK5 IC₅₀ = 1.2 nM and 91% selectivity over P38α kinase at 10 μM [1]. The free –NH₂ at C5 eliminates the need for protective-group manipulation, enabling direct one-step condensation with aldehydes, isothiocyanates, or activated carboxylic acids to generate focused kinase inhibitor libraries. Procurement recommendation: order the 5-amine building block at ≥95% purity (CAS 1432681-81-6, available from Enamine as EN300-128605) for immediate use in parallel synthesis of 50–200 compound libraries targeting ALK5 and related serine/threonine kinases .

FAK-Targeted Antiproliferative Agents for Pancreatic Cancer

For pancreatic ductal adenocarcinoma (PDAC) programs, particularly those addressing gemcitabine resistance, this compound provides entry to a chemotype with demonstrated sub-micromolar activity against resistant Panc-1R cells, primary PDAC-3 cells, and established PDAC lines (SUIT-2, Capan-1, Panc-1), mediated through PTK2/FAK phosphorylation inhibition and EMT modulation (E-cadherin upregulation, vimentin downregulation, MMP-2/-9 inhibition) [1]. The unique advantage of the 5-amine is that it permits direct installation of diverse C5 substituents (amides, sulfonamides, urea linkages) to optimize FAK binding while retaining the C6 4-fluorophenyl pharmacophore essential for cellular potency. Procurement recommendation: source from AKSci (Cat. 8821DV) or Leyan (Product No. 2017032) at 95% purity for structure-activity relationship (SAR) campaigns targeting FAK-driven resistant PDAC .

Antifungal Imidazole Hybrids Targeting C. albicans

Investigators pursuing novel antifungal agents with activity against fluconazole-resistant Candida species should leverage this compound as the key intermediate for constructing imidazole-fused imidazothiadiazole hybrids. Compound 21a—synthesized via C5 elaboration of the 2-cyclopropyl-6-(4-fluorophenyl) core—achieved an MIC₅₀ of 0.16 μg/mL against C. albicans, exceeding fluconazole potency by 1.6- to 12.5-fold [1]. The 5-amine enables cyclocondensation with α-haloketones or α-bromoaldehydes to form the imidazole ring at C5 in 2–3 synthetic steps. Procurement recommendation: order the 5-amine building block for immediate use in generating focused antifungal libraries; the compound's single rotatable bond and moderate lipophilicity (XLogP = 2.3) favor membrane permeability required for intracellular fungal target engagement.

Antileishmanial Lead Optimization for Neglected Tropical Diseases

For antileishmanial drug discovery, this compound is the logical starting material for generating 2-thioether-5-amino substituted derivatives. Er et al. (2019) demonstrated that 2-(4-fluorobenzylthio)-6-(4-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazole (compound 5) achieved the highest antileishmanial activity in a 25-compound library with MIC = 625 μg/mL, and in silico ADME-Tox profiling (PROTOX, FAF-Drugs) indicated acceptable oral toxicity parameters [1]. The free C5 amine in the target compound allows direct SₙAr or alkylation at C2 without interference, enabling systematic exploration of 2-thioether substituents while preserving the C5-NH₂ for subsequent SAR expansion. Procurement recommendation: utilize ≥95% purity stock (CAS 1432681-81-6) for efficient parallel synthesis of 2-substituted-6-(4-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine derivatives targeting Leishmania donovani and Leishmania major [1].

Application

Selection Property

Validation Focus

ALK5/TGF-β pathway inhibitor research

Kinase selectivity review

ALK5 vs. P38α selectivity context

FAK-targeted pancreatic cancer model studies

Cell-model endpoint review

Resistance-model endpoint interpretation

Antifungal imidazole hybrid screening

Antimicrobial screening context

MIC₅₀ against C. albicans

Antileishmanial lead optimization screening

Antimicrobial screening context

MIC and docking-based validation

• [1] Patel HM, Sing B, Bhardwaj V, Palkar M, Shaikh MS, Rane R, Alwan WS, Gadad AK, Noolvi MN, Karpoormath R. Design, synthesis and evaluation of small molecule imidazo[2,1-b][1,3,4]thiadiazoles as inhibitors of transforming growth factor-β type-I receptor kinase (ALK5). Eur J Med Chem. 2015 Mar 26;93:599-613. PMID: 25234355. View Source